![molecular formula C18H24ClN3O B286946 N-(4-tert-butylphenyl)-4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxamide](/img/structure/B286946.png)
N-(4-tert-butylphenyl)-4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxamide
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Overview
Description
N-(4-tert-butylphenyl)-4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as BCTC, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of pain management. BCTC is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), a receptor that is involved in the transmission of pain signals.
Mechanism of Action
N-(4-tert-butylphenyl)-4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxamide acts as a selective antagonist of TRPV1 receptors, blocking the transmission of pain signals. TRPV1 receptors are activated by various stimuli, including heat, capsaicin, and acid, and their activation leads to the transmission of pain signals. This compound blocks the activation of TRPV1 receptors, leading to pain relief (Gavva et al., 2005).
Biochemical and Physiological Effects
This compound has been shown to be effective in reducing pain in animal models. In a study on rats, this compound was found to be effective in reducing pain caused by inflammation and nerve injury (Gavva et al., 2005). This compound has also been shown to have antitumor effects in vitro, inhibiting the growth of cancer cells (Babes et al., 2017).
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-tert-butylphenyl)-4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in lab experiments is its selectivity for TRPV1 receptors. This allows researchers to study the specific effects of blocking TRPV1 receptors without affecting other receptors. However, one limitation of using this compound is its potential off-target effects, as it may bind to other receptors in addition to TRPV1 (Gavva et al., 2005).
Future Directions
There are several future directions for research on N-(4-tert-butylphenyl)-4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. One direction is to study its potential applications in cancer treatment further. This compound has been shown to have antitumor effects in vitro, and further studies could explore its potential as a cancer treatment. Another direction is to develop more selective TRPV1 antagonists that do not have off-target effects. Finally, this compound could be studied further in animal models to determine its safety and efficacy for pain management.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in pain management and cancer treatment. Its selective antagonism of TRPV1 receptors makes it a promising candidate for pain relief, and its antitumor effects make it a potential cancer treatment. Further research is needed to explore its potential applications and develop more selective TRPV1 antagonists.
Synthesis Methods
The synthesis of N-(4-tert-butylphenyl)-4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxamide involves several steps, starting with the reaction of 4-tert-butylphenylhydrazine with methyl 3-bromopropionate to form 4-tert-butylphenylhydrazine ester. The ester is then reacted with 4-chloropyrazole-5-carboxylic acid to form the desired product, this compound. The synthesis of this compound has been described in detail in the literature (Gavva et al., 2005).
Scientific Research Applications
N-(4-tert-butylphenyl)-4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been studied extensively for its potential applications in pain management. TRPV1 receptors are involved in the transmission of pain signals, and blocking these receptors can lead to pain relief. This compound has been shown to be a selective antagonist of TRPV1 receptors, making it a promising candidate for pain management (Gavva et al., 2005). This compound has also been studied for its potential applications in cancer treatment, as TRPV1 receptors are overexpressed in some cancer cells (Babes et al., 2017).
Properties
Molecular Formula |
C18H24ClN3O |
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Molecular Weight |
333.9 g/mol |
IUPAC Name |
N-(4-tert-butylphenyl)-4-chloro-2-methyl-5-propylpyrazole-3-carboxamide |
InChI |
InChI=1S/C18H24ClN3O/c1-6-7-14-15(19)16(22(5)21-14)17(23)20-13-10-8-12(9-11-13)18(2,3)4/h8-11H,6-7H2,1-5H3,(H,20,23) |
InChI Key |
TYGAKDNIFDQMST-UHFFFAOYSA-N |
SMILES |
CCCC1=NN(C(=C1Cl)C(=O)NC2=CC=C(C=C2)C(C)(C)C)C |
Canonical SMILES |
CCCC1=NN(C(=C1Cl)C(=O)NC2=CC=C(C=C2)C(C)(C)C)C |
Origin of Product |
United States |
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